Cas no 869845-07-8 (PHENOL, 2-(AMINOMETHYL)-4-(TRIFLUOROMETHOXY)-)
869845-07-8 structure
Product Name:PHENOL, 2-(AMINOMETHYL)-4-(TRIFLUOROMETHOXY)-
CAS No:869845-07-8
MF:C8H8F3NO2
MW:207.149832725525
CID:3482457
PubChem ID:11694142
Update Time:2023-10-31
PHENOL, 2-(AMINOMETHYL)-4-(TRIFLUOROMETHOXY)- Chemical and Physical Properties
Names and Identifiers
-
- PHENOL, 2-(AMINOMETHYL)-4-(TRIFLUOROMETHOXY)-
- 2-(aminomethyl)-4-(trifluoromethoxy)phenol
- 2-Hydroxy-5-(trifluoromethoxy)benzylamine
- 869845-07-8
- SCHEMBL3616439
-
- Inchi： 1S/C8H8F3NO2/c9-8(10,11)14-6-1-2-7(13)5(3-6)4-12/h1-3,13H,4,12H2
- InChI Key： NIJPYMIFXMKSQQ-UHFFFAOYSA-N
- SMILES： C1(O)=CC=C(OC(F)(F)F)C=C1CN
Computed Properties
- Exact Mass: 207.05071298g/mol
- Monoisotopic Mass: 207.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55.5Ų
PHENOL, 2-(AMINOMETHYL)-4-(TRIFLUOROMETHOXY)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003395-250mg |
2-Hydroxy-5-(trifluoromethoxy)benzylamine |
869845-07-8 | 97% | 250mg |
$480.00 | 2023-08-31 | |
| Alichem | A014003395-500mg |
2-Hydroxy-5-(trifluoromethoxy)benzylamine |
869845-07-8 | 97% | 500mg |
$839.45 | 2023-08-31 | |
| Alichem | A014003395-1g |
2-Hydroxy-5-(trifluoromethoxy)benzylamine |
869845-07-8 | 97% | 1g |
$1445.30 | 2023-08-31 |
PHENOL, 2-(AMINOMETHYL)-4-(TRIFLUOROMETHOXY)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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